Cas no 143-03-3 (Octadecyl hydrogen sulfate)

Octadecyl hydrogen sulfate structure
Product name:Octadecyl hydrogen sulfate
Octadecyl hydrogen sulfate Chemical and Physical Properties
Names and Identifiers
-
- Sulfuric acid,monooctadecyl ester
- octadecyl hydrogen sulfate
- octadecyl hydrogen sulphate
- Octadecylsulfate
- OCTADECYLSULPHATE
- sulfuric acid stearyl ester
- Sulfuric acid hydrogen octadecyl ester
- Sulfuric acid, monooctadecyl ester
- J140.476H
- CHEMBL405591
- octadecyl hydrogen sulate
- SCHEMBL41459
- Q27236883
- CHEBI:173347
- 0K1H616V7H
- EINECS 205-580-0
- UNII-0K1H616V7H
- DTXSID2042432
- 143-03-3
- OCTADECYL SULFATE
- stearyl sulfate
- n-octadecyl sulfate
- octadecylsulfuric acid
- NS00014050
- monooctadecyl estersulfuric acid
- Octadecyl hydrogen sulfate
-
- Inchi: 1S/C18H38O4S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-22-23(19,20)21/h2-18H2,1H3,(H,19,20,21)
- InChI Key: HVWGGPRWKSHASF-UHFFFAOYSA-N
- SMILES: CCCCCCCCCCCCCCCCCCOS(=O)(O)=O
Computed Properties
- Exact Mass: 350.24924
- Monoisotopic Mass: 350.24908086g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 18
- Complexity: 322
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 72Ų
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 8
Experimental Properties
- PSA: 63.6
Octadecyl hydrogen sulfate Related Literature
-
Leon Ohms,Liesa Eickhoff,Pascal Kramer,Alexander Villinger,Jonas Bresien,Axel Schulz Chem. Commun. 2023 59 5245
Related Categories
- Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfuric acids and derivatives Sulfuric acid monoesters
- Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfuric acids and derivatives Sulfuric acid esters Sulfuric acid monoesters
143-03-3 (Octadecyl hydrogen sulfate) Related Products
- 151-41-7((dodecyloxy)sulfonic acid)
- 126-92-1(2-Ethylhexyl sulfate sodium)
- 69669-44-9(Benzenesulfonic acid, C10-14-alkyl derivs., sodium salts)
- 2386-53-0(1-Dodecanesulfonic Acid Sodium Salt)
- 625-22-9(Di-N-butyl Sulfate)
- 27176-87-0(Dodecylbenzenesulfonic acid)
- 151-21-3(Sodium dodecyl sulfate)
- 13150-00-0(Sodium lauryl trioxyethylene sulfate)
- 25155-30-0(Sodium Dodecylbenzene Sulfonate)
- 2235-54-3(Ammonium dodecyl sulfate)
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